{3-[(Oxan-2-yl)oxy]propyl}(triphenyl)phosphanium iodide

• CAS No.: 52103-13-6
• Molecular Formula: C26H30IO2P
• Molecular Weight: 532.4 g/mol
• IUPAC Name: 3-(oxan-2-yloxy)propyl-triphenylphosphanium;iodide
• InChI: InChI=1S/C26H30O2P.HI/c1-4-13-23(14-5-1)29(24-15-6-2-7-16-24,25-17-8-3-9-18-25)22-12-21-28-26-19-10-11-20-27-26;/h1-9,13-18,26H,10-12,19-22H2;1H/q+1;/p-1
• InChI Key: IEKCWXCLAGPMIL-UHFFFAOYSA-M
• Canonical SMILES: C1CCOC(C1)OCCC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[I-]

Description

{3-[(Oxan-2-yl)oxy]propyl}(triphenyl)phosphanium iodide is a useful research compound. Its molecular formula is C26H30IO2P and its molecular weight is 532.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-iodo-1-tetrahydro-2-pyranyloxy propane (20.43 g, 75.63 mmole), and triphenylphosphine (19.84 g, 75.63 mmole) in 150 ml of dry benzene was refluxed under an atmosphere of nitrogen for 24 hours. The solvent was evaporated in vacuo to give a sticky gum. This was rinsed with acetonitrile (80 ml) when a white solid precipitated out. The solid was filtered and dried over phosphorous pentoxide at 60° C. in vacuo for 20 hours to give 32.8 g of the title B compound.